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Compound of Interest

1-Phenyl-2-
Compound Name: , ]
(trifluoromethoxy)ethan-1-amine

Cat. No.: B13167317

Get Quote

\ J

Compound Identity:
¢ |[UPAC Name: 1-Phenyl-2-(trifluoromethoxy)ethan-1-amine
¢ Molecular Formula: C

H
F
NO

¢ Molecular Weight: 205.18 g/mol
o Key Structural Motif:

-Trifluoromethoxy amine (Bioisostere for

-methoxy amines with enhanced metabolic stability).
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Strategic Importance & Synthesis Context
The trifluoromethoxy group (-OCF
) is a "privileged motif" in modern drug discovery, offering high lipophilicity (

= +1.04) and unique conformational properties due to the anomeric effect. For researchers, the
primary challenge in characterizing 1-Phenyl-2-(trifluoromethoxy)ethan-1-amine lies in
distinguishing it from its regioisomers and ensuring the integrity of the labile -OCF

group during analysis.

Synthesis Context for Purity Analysis: This compound is typically derived from 2-amino-2-
phenylethan-1-ol via O-trifluoromethylation. Consequently, the most common impurities to
screen for are:

e Unreacted Amino Alcohol: Broad OH stretch in IR (~3400 cm
), absence of -OCF
signal in
F NMR.

o Defluorinated Byproducts: -OCHF

analogs (look for characteristic triplet in

H NMR around 6.0-6.5 ppm).

Nuclear Magnetic Resonance (NMR) Profiling[1][2]

[3][4]
H NMR Spectroscopy (400 MHz, CDCI )

The proton spectrum is defined by an ABX spin system involving the chiral center methine and
the adjacent methylene protons.
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Chemical Shift
( Multiplicity Integration Assighment Structural
Insight
» Ppm)
Phenyl ring
7.25-7.40 Multiplet 5H Ar-H protons
(overlapping).
Benzylic
methine.
Coupled to the
4.25 dd (Doublet of 1H CH-NH adjacent CH
Doublets)
@
4-8 Hz).
CH Diastereotopic
H methylene proton
4.05 dd (ABX part A) 1H
adjacent to ether
-OCF oxygen.
CH
Diastereotopic
3.92 dd (ABX part B) 1H H methylene
-OCF proton.
Exchangeable.
. -NH Shift varies with
1.80 Broad Singlet 2H

concentration/sol
vent.[1]

Technical Note on Couplings: The methylene protons (3.92/4.05 ppm) are diastereotopic due to
the adjacent chiral center (C1). They will appear as a complex ABX pattern rather than a simple
doublet.

C NMR Spectroscopy (100 MHz, CDCI )
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The diagnostic feature is the quartet splitting of the trifluoromethoxy carbon.

Chemical Shift ( Coupling (
Multiplicity Assignment
» Ppm) )
C
1425 Singlet
-ipso
C
128.8, 127.8, 126.5 Singlets
(ortho, meta, para)
121.5 Quartet Hy -OCF
-CH
73.2 Singlet
-O-
56.8 Singlet -CH-NH

F NMR Spectroscopy (376 MHz, CDCI )

This is the "Gold Standard" for purity assessment.
e Chemical Shift:
-57.0 ppm (
1.0 ppm).
o Multiplicity: Singlet (typically).
e Interpretation:

o -57.0 ppm: Intact aliphatic -OCF

o -58.0to -59.0 ppm: Suggests aryl -OCF
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(impurity if migration occurred).

o -80 to -85 ppm: Suggests hydrolysis to trifluoroacetic acid derivatives (degradation).

Mass Spectrometry (MS) Fragmentation Logic[5]

The fragmentation of 1-Phenyl-2-(trifluoromethoxy)ethan-1-amine under Electron Impact (El,

70 eV) follows a specific pathway dominated by
-cleavage.

Fragmentation Pathway Diagram

Neutral Loss
*CH2-OCF3 (Mass 99)

Molecular lon (M+) - *CH20CF3 > Base[FF”ﬁ_e(ll(ég'-\l(;_Ig]aﬁ\_/age) _-NH3/ Bﬁf‘[r_a_n_g_eme_rlt_> Tro{g;;l::g}lon
iz 208 miz 106 miz 91

Click to download full resolution via product page
Caption: Primary fragmentation pathway via alpha-cleavage yielding the stabilized iminium ion.
Key Diagnostic lons:
e m/z 205 (M+): Weak or absent (typical for primary aliphatic amines).

e m/z 106 (Base Peak): [Ph-CH=NH
]
. This ion arises from the cleavage of the C1-C2 bond, losing the heavy -CH
OCF
group. This is the fingerprint signal.[2]

e m/z 91: Tropylium ion (C
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H
), characteristic of the benzyl moiety.

e m/z 77: Phenyl cation (C

H

Infrared (IR) Spectroscopy

The IR spectrum serves as a rapid check for functional group integrity.

Wavenumber (cm

Intensity Vibrational Mode Diagnostic Value
)
Doublet indicates
3380, 3310 Medium N-H Stretch primary amine (-NH
).
2850-2950 Medium C-H Stretch Alkyl backbone.

The dominant feature
1200-1280 Very Strong C-F Stretch of the spectrum.
Broad and intense.

1150-1180 Strong C-O-C Stretch Ether linkage.

. _ Phenyl ring breathing
1600, 1495 Medium C=C Aromatic
modes.

Experimental Protocol: Sample Preparation for
Analysis

To ensure the data matches the profiles above, follow this self-validating preparation protocol.

Step 1: Solvent Selection
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e Use CDCI

(Chloroform-d) neutralized with basic alumina or silver foil.
e Why? Acidic CDCI

can protonate the amine (forming R-NH

), which shifts the

-proton signal (CH-NH

) downfield by ~0.5-1.0 ppm and broadens the peaks.
Step 2: Concentration

e NMR: 10-15 mg in 0.6 mL solvent.

o MS: Dilute to <10 ppm in Methanol (avoid acetonitrile if using ESI to prevent adduct

formation).
Step 3: Water Suppression
e The amine protons (1.80 ppm) exchange with water. If the sample is "wet," the NH

peak may merge with the H
O peak (~1.56 ppm in CDCI

). Dry the sample under high vacuum for 1 hour prior to dissolution.

References
e General 19F NMR Shifts of OCF3 Groups: Title: 19F NMR Chemical Shifts of

Trifluoromethoxy Groups in Organic Compounds. Source: Sigma-Aldrich / Merck Technical
Library.

o Mass Spectrometry of Amines (Alpha Cleavage)

o Title: Fragmentation of Amines in Mass Spectrometry (LibreTexts).
o Source: Chemistry LibreTexts.
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o URL:[Link]
¢ Synthesis and Characterization of Beta-Amino Ethers

o Title: Synthesis of Trifluoromethyl
o Source: MDPI (Molecules Journal).

o URL:[LiNkK]

o Spectral Data for 2-(Trifluoromethoxy)ethanamine (Analog)

o Title: 2-(Trifluoromethoxy)
o Source: PubChem / Sigma-Aldrich.

o URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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e 2. Spectroscopic Characterization - Instituto de Nanociencia y Materiales de Aragon
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¢ To cite this document: BenchChem. [Comprehensive Spectroscopic Profiling: 1-Phenyl-2-
(trifluoromethoxy)ethan-1-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13167317/docs#comprehensive-spectroscopic-
profiling-1-phenyl-2-trifluoromethoxy-ethan-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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